Cas no 79286-74-1 (N-(pyrrolidin-3-yl)acetamide)

• Product Name: N-(pyrrolidin-3-yl)acetamide
• CAS No: 79286-74-1
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD00059019
• CID: 60073
• PubChem ID: 522715
• Update Time: 2025-06-12

N-(pyrrolidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(Pyrrolidin-3-yl)acetamide
• 3-Acetamidopyrrolidine
• N-3-pyrrolidinylAcetamide
• 3-Acetylaminopyrrolidine
• N-Pyrrolidin-3-ylacetamide
• N-(3-Pyrrolidinyl)acetamide
• 3-(acetylamino)pyrrolidine
• Acetamide, N-3-pyrrolidinyl-
• 3-acetamido-pyrrolidine
• 3-acetamido pyrrolidine
• N-pyrrolidin-3-ylethanamide
• (S)-3-Acetaminopyrrolidine
• N-Pyrrolidin-3-yl-acetamide
• HDCCJUCOIKLZNM-UHFFFAOYSA-
• HDCCJUCOIKLZNM-UHFFFAOYSA-N
• ( R)-3-ACETAMIDOPYRR
• F2158-0957
• MFCD00082729
• InChI=1/C6H12N2O/c1-5(9)8-6-2-3-7-4-6/h6-7H,2-4H2,1H3,(H,8,9)
• ( R)-3-ACETAMIDOPYRROLIDINE
• SCHEMBL39851
• PB10078
• FT-0616764
• A839636
• N-(Pyrrolidin-3-yl)ethanimidic acid
• N-(3-Pyrrolidinyl)acetamide, AldrichCPR
• D75567
• AKOS009158631
• FT-0604728
• CHEMBL4569271
• DTXSID501000371
• FT-0616383
• MFCD00059019
• (R)-3-Acetamidopyrrolidine
• SB20076
• FT-0616763
• EN300-134535
• SY039499
• FS-5266
• SY025039
• A1108
• 79286-74-1
• CS-0094541
• DB-011221
• N-(pyrrolidin-3-yl)acetamide

• MDL： MFCD00059019
• Inchi： 1S/C6H12N2O/c1-5(9)8-6-2-3-7-4-6/h6-7H,2-4H2,1H3,(H,8,9)
• InChI Key： HDCCJUCOIKLZNM-UHFFFAOYSA-N
• SMILES： O=C(C)NC1CNCC1

Computed Properties

• Exact Mass: 128.09500
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.7

Experimental Properties

• Color/Form: 。
• Density: 1.09
• Boiling Point: 306.8°C at 760 mmHg
• Flash Point: 150.8°C
• Refractive Index: 1.5040-1.5090
• PSA: 41.13000
• LogP: 0.20410
• Solubility: 。

N-(pyrrolidin-3-yl)acetamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on N-(pyrrolidin-3-yl)acetamide

Professional Introduction to N-(pyrrolidin-3-yl)acetamide (CAS No. 79286-74-1)

N-(pyrrolidin-3-yl)acetamide (CAS No. 79286-74-1) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound belongs to the class of amides, characterized by a carbonyl group bonded to a nitrogen atom, which is further connected to an alkyl or aryl group. The pyrrolidin-3-yl moiety, a saturated heterocyclic amine, contributes to the compound's chiral properties and enhances its potential as a building block in drug design.

The chemical structure of N-(pyrrolidin-3-yl)acetamide can be represented as C₆H₁₂N₂O, with a molecular weight of 132.17 g/mol. The presence of the nitrogen atom in the pyrrolidine ring introduces hydrogen bonding capabilities, making it an attractive scaffold for developing bioactive molecules. This feature is particularly valuable in medicinal chemistry, where hydrogen bonding plays a crucial role in the interaction between drug molecules and biological targets.

In recent years, N-(pyrrolidin-3-yl)acetamide has been extensively studied for its pharmacological properties. Researchers have explored its potential as an intermediate in the synthesis of various therapeutic agents, including those targeting neurological disorders, cardiovascular diseases, and infectious diseases. The pyrrolidine ring is known for its ability to mimic natural amino acid structures, which can improve drug bioavailability and reduce toxicity.

A notable application of N-(pyrrolidin-3-yl)acetamide is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing molecules that specifically inhibit kinase activity, researchers aim to develop novel therapeutics that can modulate these pathways effectively. The nitrogen-rich structure of N-(pyrrolidin-3-yl)acetamide provides a versatile platform for creating such inhibitors.

The compound's amide functionality also makes it a valuable precursor in peptide mimetics. Peptide mimetics are synthetic analogs of natural peptides that retain their biological activity but are more stable and easier to synthesize. N-(pyrrolidin-3-yl)acetamide can be used to develop peptidomimetics that target specific receptors or enzymes, offering potential treatments for conditions such as pain management and immunomodulation.

pyrrolidin-3-yl)acetamide to interact with central nervous system receptors has led to investigations into its potential as an antipsychotic or antidepressant agent. Its structural similarity to certain neurotransmitters allows it to modulate receptor activity without causing significant side effects.

The synthesis of N-(pyrrolidin-3-yl)acetamide typically involves multi-step organic reactions, starting from commercially available precursors such as pyrrolidine and acetic anhydride or acetyl chloride. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of N-(pyrrolidin-3-yl) have been thoroughly evaluated in preclinical studies. These studies have demonstrated its favorable solubility profile and moderate metabolic stability, which are essential factors for drug development. Additionally, the compound's low toxicity profile suggests its potential for safe clinical use.

In conclusion, N-( acetamide (CAS No.
79286
-74
-1) is a versatile
compound with significant
applications in pharmaceutical
chemistry. Its unique structure
and pharmacological properties
make it a valuable scaffold
for developing novel therapeutics.
Ongoing research continues
to uncover new possibilities
for this compound,
reinforcing its importance
in modern drug discovery.